Cas no 883515-59-1 (3-(sec-Butyl)-4-propoxybenzaldehyde)

• Product Name: 3-(sec-Butyl)-4-propoxybenzaldehyde
• CAS No: 883515-59-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 3047442
• PubChem ID: 53409369
• Update Time: 2024-10-26

3-(sec-Butyl)-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(sec-Butyl)-4-propoxybenzaldehyde
• Benzaldehyde, 3-(1-methylpropyl)-4-propoxy-
• 3-butan-2-yl-4-propoxybenzaldehyde
• 883515-59-1
• 3-(butan-2-yl)-4-propoxybenzaldehyde
• AKOS005291856

• Inchi： 1S/C14H20O2/c1-4-8-16-14-7-6-12(10-15)9-13(14)11(3)5-2/h6-7,9-11H,4-5,8H2,1-3H3
• InChI Key： QZVZLNORNNMMRE-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C=O)=CC=1C(C)CC

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes